2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-4-oxo-3-azaspiro[5.5]undec-1-ene-1,5-dicarbonitrile
2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-4-oxo-3-azaspiro[5.5]undec-1-ene-1,5-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
309278-35-1
VCID:
VC0433467
InChI:
InChI=1S/C24H29N3O2S/c25-12-18-21(29)27-22(19(13-26)24(18)4-2-1-3-5-24)30-14-20(28)23-9-15-6-16(10-23)8-17(7-15)11-23/h15-18H,1-11,14H2,(H,27,29)
SMILES:
C1CCC2(CC1)C(C(=O)NC(=C2C#N)SCC(=O)C34CC5CC(C3)CC(C5)C4)C#N
Molecular Formula:
C24H29N3O2S
Molecular Weight:
423.6g/mol
2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-4-oxo-3-azaspiro[5.5]undec-1-ene-1,5-dicarbonitrile
CAS No.: 309278-35-1
Main Products
VCID: VC0433467
Molecular Formula: C24H29N3O2S
Molecular Weight: 423.6g/mol
![2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-4-oxo-3-azaspiro[5.5]undec-1-ene-1,5-dicarbonitrile - 309278-35-1](/images/no_structure.jpg)
| CAS No. | 309278-35-1 |
|---|---|
| Product Name | 2-{[2-(1-Adamantyl)-2-oxoethyl]sulfanyl}-4-oxo-3-azaspiro[5.5]undec-1-ene-1,5-dicarbonitrile |
| Molecular Formula | C24H29N3O2S |
| Molecular Weight | 423.6g/mol |
| IUPAC Name | 4-[2-(1-adamantyl)-2-oxoethyl]sulfanyl-2-oxo-3-azaspiro[5.5]undec-4-ene-1,5-dicarbonitrile |
| Standard InChI | InChI=1S/C24H29N3O2S/c25-12-18-21(29)27-22(19(13-26)24(18)4-2-1-3-5-24)30-14-20(28)23-9-15-6-16(10-23)8-17(7-15)11-23/h15-18H,1-11,14H2,(H,27,29) |
| Standard InChIKey | VHPREMPLSVOCHG-UHFFFAOYSA-N |
| SMILES | C1CCC2(CC1)C(C(=O)NC(=C2C#N)SCC(=O)C34CC5CC(C3)CC(C5)C4)C#N |
| Canonical SMILES | C1CCC2(CC1)C(C(=O)NC(=C2C#N)SCC(=O)C34CC5CC(C3)CC(C5)C4)C#N |
| PubChem Compound | 3125633 |
| Last Modified | Nov 11 2021 |
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